1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)ethanone

• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 1-[4-chloro-2-(3-methylpyrazol-1-yl)phenyl]ethanone
• InChI: InChI=1S/C12H11ClN2O/c1-8-5-6-15(14-8)12-7-10(13)3-4-11(12)9(2)16/h3-7H,1-2H3
• InChI Key: CTOSYSCOLXZTDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=C(C=CC(=C2)Cl)C(=O)C

Description

1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)ethanone is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-(2-bromo-5-chlorophenyl)-3-methyl-1H-pyrazole/1-(2-bromo-5-chlorophenyl)-5-methyl-1H-pyrazole mixture (Intermediate 3, step 1) (1.00 g, 3.68 mmol) was dissolved in THF (6 mL) and cooled to 0° C. i-Propyl magnesium chloride (2.76 mL, 2.0 M in THF, 5.52 mmol) was added dropwise and allowed to warm to RT over 30 min. The reaction was then cooled to −15° C. Acetyl chloride (481 μL, 5.5 mmol) was added and the reaction was warmed to RT for 3 h. The reaction was quenched with HCl (2 N, 4 mL), then extracted with water and EtOAc, washed with brine, and dried over Na2SO4, filtered, and concentrated in vacuo. Purification by normal phase silica gel column chromatography (EtOAc/heptane) provided 1-[4-chloro-2-(3-methyl-pyrazol-1-yl)-phenyl]-ethanone.